Cas no 876687-21-7 (5-Nitro-2-((3,4,5-trimethoxyphenyl)amino)benzonitrile)

• Product Name: 5-Nitro-2-((3,4,5-trimethoxyphenyl)amino)benzonitrile
• CAS No: 876687-21-7
• MF: C₁₆H₁₅N₃O₅
• MW: 329.307403802872
• MDL: MFCD07832239
• CID: 3156705
• PubChem ID: 9279320
• Update Time: 2025-04-21

5-Nitro-2-((3,4,5-trimethoxyphenyl)amino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-((3,4,5-trimethoxyphenyl)amino)benzonitrile
• 5-nitro-2-[(3,4,5-trimethoxyphenyl)amino]benzonitrile
• CS-0367145
• 876687-21-7
• H23627
• 5-nitro-2-(3,4,5-trimethoxyanilino)benzonitrile
• LS-01815
• MFCD07832239
• STK501367
• SB82955
• AKOS000321754
• AKOS015941322
• 5-NITRO-2-[(3,4,5-TRIMETHOXYPHENYL)AMINO]-BENZONITRILE
• ALBB-004900

• MDL： MFCD07832239
• Inchi： 1S/C16H15N3O5/c1-22-14-7-11(8-15(23-2)16(14)24-3)18-13-5-4-12(19(20)21)6-10(13)9-17/h4-8,18H,1-3H3
• InChI Key： WDHVNWAIOIMCLU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)NC1C=CC(=CC=1C#N)[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 329.10117059Da
• Monoisotopic Mass: 329.10117059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds